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Executive Summary

Benzyltrimethylammonium tribromide (BTMAT) has emerged as a significant reagent in
organic synthesis, offering a safer and more manageable alternative to elemental bromine.[1]
[2] As a stable, crystalline solid, it facilitates precise stoichiometric control and simplifies
handling procedures.[1][3] This document provides an in-depth technical overview of the
mechanisms governing bromination reactions using BTMAT across various substrate classes,
including aromatic compounds, alkenes, and carbonyls. It consolidates quantitative data,
details experimental protocols, and employs process diagrams to illustrate the core chemical
transformations for professionals in research and drug development.

The Core Brominating Species: The Tribromide
Anion

The efficacy of Benzyltrimethylammonium Tribromide (BTMAT) as a brominating agent
stems from its anionic component, the tribromide ion (Brs~).[4] This ion exists in equilibrium
with molecular bromine (Brz) and a bromide ion (Br~). This equilibrium ensures a low, constant
concentration of molecular bromine, which acts as the primary electrophile in most reactions.
This controlled release mitigates the high reactivity and hazards associated with using liquid
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bromine directly.[4] The large benzyltrimethylammonium cation helps to stabilize the tribromide
anion in the solid state.

[PhCH2zN(CHs)s3]* Brs~

Brs~ [PhCH2N(CHs)s3]*
—_—
-
Br2 Br-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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